Cas no 1341044-93-6 (3-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine)

• Product Name: 3-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine
• CAS No: 1341044-93-6
• MF: C₁₁H₁₆N₄S
• MW: 236.336540222168
• CID: 6594388
• PubChem ID: 62721081
• Update Time: 2025-10-30

3-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine
• 2-Thiophenamine, 3-[3-(1,1-dimethylethyl)-1-methyl-1H-1,2,4-triazol-5-yl]-
• 3-(3-(Tert-butyl)-1-methyl-1h-1,2,4-triazol-5-yl)thiophen-2-amine
• CS-0307267
• 1341044-93-6
• EN300-1016797

• Inchi： 1S/C11H16N4S/c1-11(2,3)10-13-9(15(4)14-10)7-5-6-16-8(7)12/h5-6H,12H2,1-4H3
• InChI Key： SMSIKXDZFIXSKP-UHFFFAOYSA-N
• SMILES： CN1N=C(C(C)(C)C)N=C1C1C=CSC=1N

Computed Properties

• Exact Mass: 236.10956770g/mol
• Monoisotopic Mass: 236.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 429.1±55.0 °C(Predicted)
• pka: 3.52±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on 3-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine

Introduction to 3-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 1341044-93-6, specifically identified as 3-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical research and drug development. The molecular architecture of this compound integrates several key functional groups, including a thiophene ring, a triazole moiety, and a tert-butylmethyl substituent, which collectively contribute to its unique chemical properties and biological activities.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in designing novel therapeutic agents. The presence of the triazole ring in 3-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine is particularly noteworthy. Triazoles are well-known for their stability and versatility in biological systems, often serving as crucial components in various pharmacophores. The tert-butylmethyl group attached to the triazole ring enhances the lipophilicity of the molecule, making it more suitable for membrane interactions and potentially improving its bioavailability. These structural features make this compound an attractive candidate for further exploration in drug discovery.

The thiophen-2-amine moiety is another critical component of this compound. Thiophenes are sulfur-containing heterocycles that have been extensively studied for their pharmacological properties. They are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects. The combination of a thiophene ring with a triazole moiety creates a synergistic effect, potentially leading to enhanced therapeutic outcomes. This dual functionality has prompted researchers to investigate its potential applications in treating various diseases.

In recent years, there has been significant interest in developing small molecules that can modulate biological pathways associated with diseases such as cancer and neurodegenerative disorders. The unique structure of 3-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine suggests that it may interact with multiple targets within these pathways. For instance, studies have indicated that thiophene derivatives can inhibit kinases and other enzymes involved in cancer cell proliferation. Similarly, triazole-containing compounds have shown promise in modulating inflammatory responses and neuroprotective effects.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug development. By modifying various functional groups within its structure, researchers can fine-tune its biological activity to target specific diseases more effectively. The CAS number 1341044-93-6 provides a unique identifier for this compound, facilitating its use in academic and industrial research settings. This standardized naming system ensures that scientists around the world can accurately reference and utilize this molecule in their studies.

The synthesis of 3-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yli)thiophen}-2-am ine involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. These techniques include transition metal-catalyzed reactions, which offer efficient pathways for constructing complex molecular frameworks. The development of such synthetic methodologies is crucial for producing sufficient quantities of this compound for further research and potential clinical trials.

Current research is focused on evaluating the pharmacokinetic properties of this compound to determine its suitability for therapeutic use. Studies are being conducted to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These studies are essential for understanding how the body processes the compound and identifying any potential side effects. By gaining insights into these parameters, researchers can optimize dosing regimens and improve patient outcomes.

The potential applications of 3-(3 -tert -butyl -1 -methyl -1 H - 1 , 2 , 4 -triazol -5 - yl )thiophen - 2 - am ine extend beyond traditional pharmaceuticals. It has shown promise as a tool compound in biochemical research, where it can be used to study enzyme mechanisms and interactions with other molecules. Additionally , its unique structural features make it an interesting candidate for material science applications , such as developing new polymers or organic electronic materials.

In conclusion,3-(3 -tert -butyl - 1 -methyl - 1 H - 1 , 2 , 4 -triazol -5 - yl )thiophen}- 2 am ine (CAS number 1341044\-93\-6) is a multifaceted compound with significant potential in chemical biology and drug development . Its intricate structure , combining functional groups such as thiophene and triazole , makes it an attractive candidate for further exploration . Ongoing research aims to elucidate its biological activities , optimize synthetic methodologies , and evaluate its pharmacokinetic properties . As our understanding of molecular interactions continues to grow , compounds like this one will play an increasingly important role in advancing medical science . p >